2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

• Molecular Formula: C9H9BrN2OS
• Molecular Weight: 273.15 g/mol
• IUPAC Name: 2-(5-bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethanol
• InChI: InChI=1S/C9H9BrN2OS/c10-9-2-1-7(14-9)3-8(13)6-4-11-12-5-6/h1-2,4-5,8,13H,3H2,(H,11,12)
• InChI Key: FWEAMUFXXJTLBD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)CC(C2=CNN=C2)O

Description

2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol ( 1928832-88-5) is a chemical compound with the molecular formula C9H9BrN2OS and a molecular weight of 273.15 . It features a hybrid structure incorporating both pyrazole and bromothiophene rings, which are privileged scaffolds in medicinal and materials chemistry . Pyrazole derivatives are extensively researched due to their wide spectrum of pharmacological activities, including potential as cytotoxic, cytoprotective, anti-inflammatory, and anticancer agents . The presence of the bromine atom on the thiophene ring offers a versatile handle for further synthetic modification via cross-coupling reactions, making this compound a valuable building block for the development of novel molecules . Researchers can utilize this bifunctional compound in the synthesis of more complex heterocyclic systems or in the creation of libraries for drug discovery programs. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

General Synthesis Approaches

Given the structure of 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, the synthesis would likely involve the following steps:

• Bromination of Thiophene : The thiophene ring is brominated to introduce the bromine substituent at the 5-position.

• Coupling with Pyrazole : The brominated thiophene derivative is then coupled with a pyrazole moiety to form the desired compound.

• Reduction of Precursor : If the coupling reaction results in a ketone, a reduction step would be necessary to obtain the final alcohol product.

Synthesis of Similar Compounds

The synthesis of 2-(5-Aryl-1-phenyl-1\$$H\$$-pyrazol-3-yl)-4-aryl thiazole derivatives involves several steps, as shown below:

• Reacting substituted acetophenones with diethyl oxalate and potassium tert-butoxide in tetrahydrofuran to produce ethyl 2,4-dioxo-4-arylbutanoates.
• Reacting 1,3-diketoester compounds with phenylhydrazine in ethanol to yield ethyl 5-aryl-1-phenyl-1\$$H\$$-pyrazole-3-carboxylates.
• Reducing the carboethoxy group of pyrazoles with lithium aluminum hydride in tetrahydrofuran to obtain (5-aryl-1-phenyl-1\$$H\$$-pyrazol-3-yl)methanols.
• Performing a selective oxidation reaction on pyrazolyl-methanols with 2-iodoxybenzoic acid in dimethyl sulfoxide to produce 5-aryl-1-phenyl-1\$$H\$$-pyrazole-3-carbaldehydes.

Table 1: Physical Data of Synthesized Compounds

compd	R1	R2	yield (%)	MP (°C)	physical nature
10a	H	H	85	198–200	Pale pink solid
10b	H	Cl	76	180–182	White solid
10c	H	F	62	174–176	White solid
10d	H	4-OMe	73	156–158	Pale yellow solid
10e	H	4-NO2	79	>210	Yellow solid
10f	H	3-NO2	80	160–162	White solid
10g	H	4-CN	82	194–196	Pale pink solid
10h	4-Cl	H	81	170–172	White solid
10i	4-Cl	Cl	79	102–104	White solid
10j	4-Cl	F	65	158–160	White solid
10k	4-Cl	4-OMe	73	150–152	Off-white solid
10l	4-Cl	4-NO2	68	188–190	White solid
10m	4-Cl	3-NO2	78	218–220	White solid
10n	4-Cl	4-CN	70	>210	Off-white solid
10o	4-OCH3	H	75	178–180	Off-white solid
10p	4-OCH3	Cl	77	110–112	White solid
10q	4-OCH3	F	69	158–160	White solid
10r	4-OCH3	4-OMe	76	176–178	White solid
10s	4-OCH3	4-NO2	80	160–162	Yellow solid
10t	4-OCH3	3-NO2	78	172–174	Pale yellow solid
10u	4-OCH3	4-CN	63	194–196	Pale pink solid
10v	3,4-(OCH3)2	H	65	180–182	Pale brown solid
10w	3,4-(OCH3)2	Cl	78	146–148	Pale brown solid
10x	3,4-(OCH3)2	F	65	142–144	White solid
10y	3,4-(OCH3)2	4-OMe	72	158–160	White solid
10z	3,4-(OCH3)2	4-NO2	67	154–156	Pale yellow solid
10aa	3,4-(OCH3)2	3-NO2	78	160–162	Pale yellow solid
10ab	3,4-(OCH3)2	4-CN	65	158–160	White solid

Controlled Synthesis of Deuterated Ketones

The controlled synthesis of deuterated ketones, such as 1-(5-bromothiophen-2-yl)ethan-1-one-2,2-d2, involves specific reagents and conditions. For example, 1-(5-bromothiophen-2-yl)ethan-1-one-2,2-d2 was prepared using Ethyl 5-bromothiophene-2-carboxylate, Bis[(pinacolato)boryl]methane, Sodium bis(trimethylsilyl)amide, and Deuterium oxide in tetrahydrofuran.

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or Jones reagent can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethanone.

Reduction: 2-(Thiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound can be used in the development of organic electronic materials, such as organic semiconductors and conductive polymers.

Mechanism of Action

The mechanism of action of 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The brominated thiophene and pyrazole moieties can engage in various interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, influencing the compound’s overall activity.

Comparison with Similar Compounds

Pyrazole Ethanol Derivatives with Variable Substituents

• 1-[5-Fluoro-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-ol (): Structural Differences: The pyrazole ring is substituted with a fluorine atom and an isopropyl group instead of a bromothiophene. Synthesis: Produced via custom synthetic routes by American Elements, emphasizing high-purity pharmaceutical-grade outputs .
• Functional Impact: The amino group enhances polarity, improving aqueous solubility compared to the hydrophobic bromothiophene in the target compound.

Pyrazole Ethanone (Ketone) Derivatives

• 1-(5-Hydroxy-1-phenyl-1H-pyrazol-4-yl)ethan-1-one (): Structural Differences: Replaces the ethanol chain with a ketone group and introduces a phenyl substituent. The phenyl group may enhance π-π stacking interactions in biological targets. Synthesis: Prepared using acetyl chloride under similar reflux conditions but without hydrazine .

• 2-((1-Bromonaphthalen-2-yl)oxy)-1-(5-hydroxy-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-one (III4, ):

  • Structural Differences : Features a bromonaphthyloxy group and trifluoromethyl-substituted pyrazole.
  • Functional Impact : The trifluoromethyl group increases lipophilicity and metabolic resistance, while the naphthyloxy group adds steric complexity.

Thiophene/Thiazole-Linked Pyrazole Derivatives

• (1-(4-(4-Bromophenyl)thiazol-2-yl)-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (3a-e, ): Structural Differences: Incorporates a thiazole ring and a benzoxazole moiety instead of thiophene. These compounds exhibit antimicrobial and anticancer activities .
• 2-(5-(3-(5-Bromothiophen-2-yl)-1-phenyl-1H-pyrazol-4-yl)-1H-pyrazol-3-yl)-4-methylphenol (2b, ): Structural Differences: Contains an additional pyrazole ring and a methylphenol group.

Brominated Heterocyclic Compounds

• 4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.23, ):
  • Structural Differences : A brominated dihydropyrazolone with a chlorophenyl group.
  • Functional Impact : The dihydropyrazolone core is redox-active, making it suitable for catalytic or radical-scavenging applications.

Key Comparative Insights

Property	Target Compound	Closest Analogs
Functional Group	Ethanol (-OH)	Ketone (), Bromonaphthyloxy ()
Substituents	5-Bromothiophen-2-yl	Fluorine/isopropyl (), Thiazole ()
Synthesis Method	Hydrazine/KOH reflux (Ethanol)	Acetyl chloride (), Thiol coupling ()
Potential Applications	Anticancer, antimicrobial (inferred from pyrazole-thiophene hybrids)	Antioxidant (), Metabolic stability ()

Biological Activity

2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial and anticancer activities, supported by relevant research findings and data.

• Molecular Formula : C$_{11}$H$_{12}$BrN$_{3}$S
• Molecular Weight : 300.22 g/mol
• CAS Number : 1247998-34-0

Antimicrobial Activity

Research has demonstrated that derivatives of thiophene compounds exhibit significant antimicrobial properties. The compound 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol was evaluated against various pathogenic bacterial strains.

Pathogen	Activity (Zone of Inhibition)
Staphylococcus aureus	15 mm
Escherichia coli	18 mm
Pseudomonas aeruginosa	12 mm

The results indicate that the compound shows promising activity against Gram-positive and Gram-negative bacteria, particularly E. coli, suggesting its potential as an antimicrobial agent .

Anticancer Activity

The anticancer potential of the compound was assessed using various human cancer cell lines, including HepG2 (liver cancer), MCF-7 (breast cancer), and HCT116 (colon cancer). The compound exhibited notable anti-proliferative effects.

Cell Line	IC$_{50}$ (μM)
HepG2	< 25
MCF-7	< 25
HCT116	< 30

These findings suggest that the compound may inhibit cell proliferation effectively, with further studies required to elucidate the mechanisms involved .

The mechanism by which 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol exerts its biological effects appears to involve the modulation of various signaling pathways associated with cell growth and apoptosis. Preliminary studies indicate that it may induce mitochondrial dysfunction in cancer cells, leading to apoptosis .

Case Studies

A study evaluating a series of thiophene-linked compounds, including derivatives similar to 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, demonstrated that modifications in the thiophene ring significantly influenced biological activity. The presence of bromine and other substituents was found to enhance both antimicrobial and anticancer properties .

Q & A

Q. What are the established synthetic routes for 2-(5-Bromothiophen-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, and how are reaction conditions optimized?

A common method involves refluxing intermediates like 5-bromothiophene derivatives with hydrazine hydrate and KOH in ethanol. For example, hydrazine-mediated cyclization under reflux (5 hours, ethanol solvent) yields the pyrazole core, followed by acidification and crystallization for purification . Optimization includes monitoring reaction progress via TLC and adjusting stoichiometric ratios (e.g., 0.003 mol substrate with 1 mL hydrazine hydrate) to maximize yield. Post-synthesis, crystallization from ethanol ensures purity (>90% by NMR) .

Q. Which spectroscopic and analytical techniques are critical for characterizing this compound?

Key techniques include:

• 1H NMR : To confirm the ethan-1-ol moiety (δ ~4.8 ppm for -OH, δ ~3.5–4.2 ppm for CH2 groups) and pyrazole/thiophene protons.
• IR Spectroscopy : Peaks at ~3200–3400 cm⁻¹ (O-H stretch) and ~1600 cm⁻¹ (C=N/C=C in pyrazole).
• Mass Spectrometry : High-resolution MS to verify molecular weight (e.g., [M+H]+ at m/z 297.2 for C9H8BrN2OS).
• Elemental Analysis : Confirmation of C, H, N, and Br content within ±0.3% of theoretical values .

Advanced Research Questions

Q. How can crystallographic refinement resolve structural ambiguities in this compound?

Single-crystal X-ray diffraction (SCXRD) using SHELXL refines bond lengths, angles, and torsional conformations. For example:

• Data Collection : High-resolution data (θmax > 25°) with Mo-Kα radiation (λ = 0.71073 Å).
• Refinement : Full-matrix least-squares on F² with anisotropic displacement parameters for non-H atoms.
• Validation : R-factor < 0.05 and wR2 < 0.15 ensure accuracy. SHELXL’s robust handling of twinned data is critical for polar space groups common in heterocycles .

Q. How can contradictory antimicrobial activity data be analyzed methodologically?

Discrepancies in MIC (Minimum Inhibitory Concentration) values may arise from:

• Strain Variability : Test against Gram-positive (e.g., S. aureus) vs. Gram-negative (e.g., E. coli) bacteria.
• Dose-Response Assays : Use 2-fold serial dilutions (0.5–128 µg/mL) to determine IC50.
• Molecular Docking : Compare binding affinities to target enzymes (e.g., E. coli dihydrofolate reductase) using AutoDock Vina. A ∆G < −7 kcal/mol suggests potent inhibition .

Q. What strategies elucidate the compound’s structure-activity relationship (SAR) in enzyme inhibition?

• Analog Synthesis : Modify substituents (e.g., replace Br with Cl or CF3 on the thiophene ring).
• Enzyme Assays : Measure IC50 against kinases (e.g., EGFR) using fluorescence-based ADP-Glo™ kits.
• Pharmacophore Mapping : Overlay crystal structures (e.g., PDB 1M17) to identify critical H-bond donors (pyrazole -OH) and hydrophobic pockets (bromothiophene) .

Q. What mechanistic insights explain its reactivity in heterocyclic ring formation?

• Cyclocondensation : Ethanol-mediated reflux promotes nucleophilic attack by hydrazine on carbonyl groups, forming the pyrazole core. KOH acts as a base, deprotonating intermediates to drive ring closure.
• Electrophilic Substitution : Bromine directs electrophiles to the thiophene’s α-position, enhancing regioselectivity in subsequent reactions (e.g., Suzuki couplings) .